Cas no 1566884-24-9 (2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-ol
• CAS No: 1566884-24-9
• MF: C₁₂H₁₁F₂NO
• MW: 223.218650102615
• CID: 6114133
• PubChem ID: 112575667
• Update Time: 2025-06-14

2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-ol
• α-(Difluoromethyl)-2-methyl-6-quinolinemethanol
• EN300-1932737
• 1566884-24-9

• Inchi： 1S/C12H11F2NO/c1-7-2-3-8-6-9(11(16)12(13)14)4-5-10(8)15-7/h2-6,11-12,16H,1H3
• InChI Key： CYQLDANQDNDCFJ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC2C(=CC=C(C)N=2)C=1)O)F

Computed Properties

• Exact Mass: 223.08087030g/mol
• Monoisotopic Mass: 223.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-ol

Comprehensive Overview of 2,2-Difluoro-1-(2-methylquinolin-6-yl)ethan-1-ol (CAS No. 1566884-24-9)

2,2-Difluoro-1-(2-methylquinolin-6-yl)ethan-1-ol (CAS No. 1566884-24-9) is a fluorinated organic compound with significant potential in pharmaceutical and material science applications. This compound, characterized by its unique quinoline backbone and difluoroethanol moiety, has garnered attention for its versatile chemical properties and potential therapeutic benefits. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The molecular structure of 2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-ol combines a 2-methylquinoline core with a difluoroethyl alcohol side chain, enhancing its solubility and bioavailability. This structural feature makes it a promising candidate for medicinal chemistry applications, where fluorine atoms are often used to improve metabolic stability and binding affinity. Recent studies highlight its potential as a kinase inhibitor, a class of compounds widely investigated for cancer and autoimmune disease treatments.

In the context of green chemistry and sustainable synthesis, CAS No. 1566884-24-9 has been evaluated for its environmental impact. Fluorinated compounds often face scrutiny due to their persistence in ecosystems, but advancements in biodegradable fluorochemicals have mitigated some concerns. The compound’s synthesis routes are being optimized to reduce waste and energy consumption, aligning with the Principles of Green Chemistry.

From a commercial perspective, 2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-ol is gaining traction in the fine chemicals market. Its applications extend to agrochemicals and electronic materials, where fluorinated compounds are valued for their thermal stability and electronic properties. Companies specializing in custom synthesis and contract research are actively listing this compound in their portfolios, catering to the growing demand for specialized fluorinated intermediates.

Researchers and industry professionals frequently search for synthetic protocols, spectroscopic data, and safety profiles of CAS No. 1566884-24-9. Peer-reviewed journals and patent databases reveal its use in high-throughput screening and structure-activity relationship (SAR) studies. Additionally, its role in photovoltaic materials and OLED technology is under investigation, reflecting the interdisciplinary relevance of this compound.

In summary, 2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-ol (CAS No. 1566884-24-9) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and industrial chemistry. Its unique structural attributes and evolving synthetic methodologies position it as a valuable entity in modern chemical research and development.